Cas no 1286274-36-9 (3-Fluoro-2-(neopentyloxy)aniline)

• Product Name: 3-Fluoro-2-(neopentyloxy)aniline
• CAS No: 1286274-36-9
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 4788285
• Update Time: 2025-06-10

3-Fluoro-2-(neopentyloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(neopentyloxy)aniline

• Inchi： 1S/C11H16FNO/c1-11(2,3)7-14-10-8(12)5-4-6-9(10)13/h4-6H,7,13H2,1-3H3
• InChI Key： HHRNQZDLWLNRMM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OCC(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 3
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Fluoro-2-(neopentyloxy)aniline

Comprehensive Overview of 3-Fluoro-2-(neopentyloxy)aniline (CAS No. 1286274-36-9): Properties, Applications, and Industry Insights

The compound 3-Fluoro-2-(neopentyloxy)aniline (CAS No. 1286274-36-9) is a specialized aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a fluoro substituent and a neopentyloxy group, this compound serves as a versatile intermediate in organic synthesis. Its aniline backbone makes it particularly valuable for constructing complex heterocycles, which are pivotal in drug discovery and material science.

In recent years, the demand for fluorinated anilines has surged due to their enhanced metabolic stability and bioavailability in active pharmaceutical ingredients (APIs). Researchers frequently search for terms like "fluoroaniline derivatives in drug design" or "neopentyloxy group applications," reflecting the compound's relevance in modern medicinal chemistry. The 3-Fluoro-2-(neopentyloxy)aniline structure is often explored for its potential in kinase inhibitors and antimicrobial agents, aligning with the industry's focus on targeted therapies.

From a synthetic perspective, the CAS No. 1286274-36-9 compound exhibits remarkable reactivity in palladium-catalyzed cross-coupling reactions, a topic frequently queried in academic databases. Its electron-rich aniline moiety facilitates functionalization at the ortho and para positions, enabling the creation of diverse molecular scaffolds. This property is critical for optimizing drug candidates, as highlighted by trending searches such as "ortho-substituted anilines in catalysis" and "fluorine effects on aromatic systems."

Environmental and regulatory considerations also shape the discourse around 3-Fluoro-2-(neopentyloxy)aniline. With increasing emphasis on green chemistry, queries like "sustainable synthesis of fluorinated intermediates" underscore the need for efficient, low-waste production methods. The compound's stability under physiological conditions further positions it as a candidate for eco-friendly industrial processes, meeting both efficacy and sustainability benchmarks.

In material science, the neopentyloxy group's steric hindrance contributes to thermal stability, making this compound a subject of interest for high-performance polymers. Searches for "bulky alkoxy anilines in polymer science" correlate with its potential in designing heat-resistant coatings or electronic materials. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

Analytical characterization of CAS No. 1286274-36-9 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, addressing common queries such as "spectral data for fluorinated anilines." Accurate profiling ensures reproducibility in research, a critical factor for peer-reviewed studies and industrial quality control.

As the scientific community prioritizes structure-activity relationship (SAR) studies, 3-Fluoro-2-(neopentyloxy)aniline serves as a model substrate for investigating steric and electronic effects. Its adoption in fragment-based drug discovery (FBDD) aligns with trending topics like "small-molecule probes for protein interactions," further solidifying its role in cutting-edge research.

In conclusion, 3-Fluoro-2-(neopentyloxy)aniline (CAS No. 1286274-36-9) represents a convergence of synthetic utility, pharmacological potential, and material innovation. Its multifaceted applications respond to contemporary scientific challenges, making it a compound of enduring relevance across multiple disciplines.